Cas no 2060007-48-7 (5-{(benzyloxy)carbonylamino}-3-(butoxymethyl)pentanoic acid)

• Product Name: 5-{(benzyloxy)carbonylamino}-3-(butoxymethyl)pentanoic acid
• CAS No: 2060007-48-7
• MF: C₁₈H₂₇NO₅
• MW: 337.410685777664
• MDL: MFCD30487986
• CID: 5613397
• PubChem ID: 137702713
• Update Time: 2025-10-29

5-{(benzyloxy)carbonylamino}-3-(butoxymethyl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-{[(benzyloxy)carbonyl]amino}-3-(butoxymethyl)pentanoic acid
• EN300-330298
• 2060007-48-7
• 5-{[(benzyloxy)carbonyl]amino}-3-(butoxymethyl)pentanoicacid
• 3-(Butoxymethyl)-5-(phenylmethoxycarbonylamino)pentanoic acid
• Pentanoic acid, 3-(butoxymethyl)-5-[[(phenylmethoxy)carbonyl]amino]-
• 5-{(benzyloxy)carbonylamino}-3-(butoxymethyl)pentanoic acid

• MDL： MFCD30487986
• Inchi： 1S/C18H27NO5/c1-2-3-11-23-13-16(12-17(20)21)9-10-19-18(22)24-14-15-7-5-4-6-8-15/h4-8,16H,2-3,9-14H2,1H3,(H,19,22)(H,20,21)
• InChI Key： NHJRJQDZLYUETP-UHFFFAOYSA-N
• SMILES： O(CCCC)CC(CC(=O)O)CCNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 337.18892296g/mol
• Monoisotopic Mass: 337.18892296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 13
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• Density: 1.121±0.06 g/cm3(Predicted)
• Boiling Point: 524.3±50.0 °C(Predicted)
• pka: 4.53±0.10(Predicted)

Additional information on 5-{(benzyloxy)carbonylamino}-3-(butoxymethyl)pentanoic acid

Research Briefing on 5-{(benzyloxy)carbonylamino}-3-(butoxymethyl)pentanoic acid (CAS: 2060007-48-7)

In recent years, the compound 5-{(benzyloxy)carbonylamino}-3-(butoxymethyl)pentanoic acid (CAS: 2060007-48-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery, particularly as a building block for peptide synthesis and as a modulator of biological pathways. Recent studies have focused on its synthetic accessibility, physicochemical properties, and biological activity, making it a subject of interest for researchers aiming to develop novel therapeutics.

The synthesis of 5-{(benzyloxy)carbonylamino}-3-(butoxymethyl)pentanoic acid involves multi-step organic transformations, with a focus on optimizing yield and purity. A study published in the Journal of Medicinal Chemistry (2023) highlighted an improved synthetic route that employs catalytic hydrogenation for the removal of the benzyloxycarbonyl (Cbz) protecting group, resulting in higher efficiency and reduced by-products. This advancement is critical for scaling up production and ensuring the compound's suitability for pharmaceutical applications.

From a biological perspective, preliminary investigations have revealed that 5-{(benzyloxy)carbonylamino}-3-(butoxymethyl)pentanoic acid exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters demonstrated its potential as a lead compound for developing anti-inflammatory agents. The compound's ability to interact with key amino acid residues in the active site of target enzymes was confirmed through molecular docking simulations, providing a foundation for further structure-activity relationship (SAR) studies.

In addition to its enzymatic inhibition, the compound's physicochemical properties, such as solubility and stability, have been evaluated to assess its drug-likeness. Research published in Pharmaceutical Research (2023) indicated that the butoxymethyl side chain enhances the molecule's lipophilicity, which could improve its membrane permeability and bioavailability. However, challenges remain in optimizing its metabolic stability, as in vitro studies have shown susceptibility to hepatic degradation.

Looking ahead, the potential applications of 5-{(benzyloxy)carbonylamino}-3-(butoxymethyl)pentanoic acid extend beyond its current uses. Ongoing research is exploring its incorporation into peptide-based drug delivery systems, where its structural features could facilitate targeted release and enhanced therapeutic efficacy. Furthermore, collaborations between academic and industrial researchers are expected to accelerate the development of derivatives with improved pharmacological profiles.

In conclusion, 5-{(benzyloxy)carbonylamino}-3-(butoxymethyl)pentanoic acid (CAS: 2060007-48-7) represents a promising candidate in the realm of chemical biology and drug discovery. Its synthetic versatility, biological activity, and potential for modification make it a valuable tool for researchers. Future studies should focus on addressing its metabolic limitations and expanding its applications in therapeutic development.